Cas no 2680886-35-3 (tert-butyl N-methyl({8-oxa-1-azaspiro4.5decan-3-yl})oxo-lambda6-sulfanylidenecarbamate)

• Product Name: tert-butyl N-methyl({8-oxa-1-azaspiro4.5decan-3-yl})oxo-lambda6-sulfanylidenecarbamate
• CAS No: 2680886-35-3
• MF: C₁₄H₂₆N₂O₄S
• MW: 318.432242870331
• CID: 5636211
• PubChem ID: 165936998
• Update Time: 2025-11-05

tert-butyl N-methyl({8-oxa-1-azaspiro4.5decan-3-yl})oxo-lambda6-sulfanylidenecarbamate Chemical and Physical Properties

Names and Identifiers

• 2680886-35-3
• EN300-28293617
• tert-butyl N-[methyl({8-oxa-1-azaspiro[4.5]decan-3-yl})oxo-lambda6-sulfanylidene]carbamate
• tert-butyl N-methyl({8-oxa-1-azaspiro4.5decan-3-yl})oxo-lambda6-sulfanylidenecarbamate

• Inchi： 1S/C14H26N2O4S/c1-13(2,3)20-12(17)16-21(4,18)11-9-14(15-10-11)5-7-19-8-6-14/h11,15H,5-10H2,1-4H3
• InChI Key： ODPYWGPITARVCO-UHFFFAOYSA-N
• SMILES： S(C)(C1CNC2(CCOCC2)C1)(=NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 318.16132849g/mol
• Monoisotopic Mass: 318.16132849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 85.4Ų

Additional information on tert-butyl N-methyl({8-oxa-1-azaspiro4.5decan-3-yl})oxo-lambda6-sulfanylidenecarbamate

tert-butyl N-methyl({8-oxa-1-azaspiro4.5decan-3-yl})oxo-lambda6-sulfanylidenecarbamate: A Comprehensive Overview

The compound tert-butyl N-methyl({8-oxa-1-azaspiro4.5decan-3-yl})oxo-lambda6-sulfanylidenecarbamate, identified by the CAS number 2680886-35-3, is a complex organic molecule with a unique structure that has garnered attention in various fields of chemical research. This compound belongs to the class of sulfonamides, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a spiro ring system, which consists of two fused rings sharing a single atom, creating a unique spatial arrangement that influences its chemical properties.

The synthesis of tert-butyl N-methyl({8-oxa-1-azaspiro4.5decan-3-yl})oxo-lambda6-sulfanylidenecarbamate involves a multi-step process that typically begins with the preparation of the spiro ring system. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis of such complex structures, ensuring higher yields and better purity. The spiro ring system in this compound is particularly interesting due to its potential to exhibit unique electronic and steric properties, making it a valuable component in drug design.

One of the most significant aspects of this compound is its potential application in the development of novel therapeutic agents. The sulfonamide group within the molecule is known for its ability to modulate enzyme activity, making it a promising candidate for drug discovery efforts targeting various diseases, including cancer and inflammatory conditions. Recent studies have explored the interaction of this compound with key biological targets, such as protein kinases and cytokines, providing valuable insights into its pharmacological profile.

In addition to its pharmaceutical applications, tert-butyl N-methyl({8-oxa-1-azaspiro4.5decan-3-yl})oxo-lambda6-sulfanylidenecarbamate has also been investigated for its role in materials science. The spiro ring system contributes to the molecule's mechanical stability and thermal resistance, making it a potential candidate for advanced materials such as polymers and composites. Researchers have explored its use as a building block for constructing supramolecular assemblies, which could find applications in nanotechnology and sensing devices.

The physical and chemical properties of this compound have been extensively studied to understand its behavior under various conditions. For instance, its solubility in different solvents has been evaluated to determine its suitability for formulation purposes in pharmaceutical applications. Additionally, spectroscopic techniques such as NMR and IR have been employed to confirm the molecular structure and analyze its conformational flexibility.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of tert-butyl N-methyl({8 oxaspiro4 5decan 3 yl})oxo lambda6 sulfanylidenecarbamate. Molecular modeling studies have provided insights into its electronic structure and reactivity, enabling researchers to predict its interactions with biological systems more accurately. These computational tools have also facilitated the design of analogs with improved pharmacokinetic profiles, paving the way for future drug development efforts.

In conclusion, tert-butyl N-methyl({8 oxaspiro4 5decan 3 yl})oxo lambda6 sulfanylidenecarbamate (CAS No. 2680886 35 3) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an intriguing subject for both fundamental research and applied studies. As ongoing research continues to uncover new insights into its properties and capabilities, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.